Cas no 1383788-29-1 (methyl 4-guanidino-2-methoxybenzoate hydrochloride)

• Product Name: methyl 4-guanidino-2-methoxybenzoate hydrochloride
• CAS No: 1383788-29-1
• MF: C₁₀H₁₄ClN₃O₃
• MW: 259.689461231232
• CID: 4595702
• Update Time: 2025-05-25

methyl 4-guanidino-2-methoxybenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(aminoiminomethyl)amino]-2-methoxy-, methyl ester, hydrochloride (1:1)
• methyl 4-guanidino-2-methoxybenzoate hydrochloride

• Inchi： 1S/C10H13N3O3.ClH/c1-15-8-5-6(13-10(11)12)3-4-7(8)9(14)16-2;/h3-5H,1-2H3,(H4,11,12,13);1H
• InChI Key： CPXOBCDOVSGADW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(NC(N)=N)=CC=1OC)(=O)OC.Cl

Additional information on methyl 4-guanidino-2-methoxybenzoate hydrochloride

Introduction to Methyl 4-Guanidino-2-Methoxybenzoate Hydrochloride (CAS No. 1383788-29-1)

Methyl 4-guanidino-2-methoxybenzoate hydrochloride, identified by the CAS registry number 1383788-29-1, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound, often abbreviated as MGMB hydrochloride, has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a benzoate backbone with a guanidino group at the 4-position and a methoxy group at the 2-position, which contributes to its distinctive chemical properties.

The synthesis of methyl 4-guanidino-2-methoxybenzoate hydrochloride involves a series of carefully controlled reactions, including nucleophilic substitution and acid-base neutralization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of stereochemistry in its synthesis, particularly in ensuring the correct configuration of the guanidino group, which is critical for its biological activity.

One of the most promising applications of methyl 4-guanidino-2-methoxybenzoate hydrochloride lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy. The guanidino group is believed to play a key role in this activity by interacting with specific cellular targets, such as protein kinases involved in cell proliferation and survival.

In addition to its anticancer properties, methyl 4-guanidino-2-methoxybenzoate hydrochloride has shown potential in the treatment of neurodegenerative diseases. Recent research has focused on its ability to modulate neurotransmitter systems and protect against oxidative stress, both of which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group at the 2-position has been identified as a key structural feature that enhances the compound's bioavailability and ability to cross the blood-brain barrier.

The pharmacokinetic profile of methyl 4-guanidino-2-methoxybenzoate hydrochloride has been extensively studied, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) properties. Studies in animal models have revealed that the compound exhibits favorable oral bioavailability and a relatively long half-life, making it an attractive candidate for once-daily dosing regimens. Furthermore, preliminary toxicity studies indicate that the compound has a low toxicity profile at therapeutic doses, which is a critical factor for its potential clinical use.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on methyl 4-guanidino-2-methoxybenzoate hydrochloride. These studies have provided insights into the compound's interactions with target proteins at the molecular level, shedding light on its mechanism of action. For instance, molecular docking simulations have revealed that the guanidino group forms strong hydrogen bonds with key residues in the active site of protein kinases, which is consistent with its observed biological activity.

The development of methyl 4-guanidino-2-methoxybenzoate hydrochloride as a drug candidate has also raised interesting questions about its scalability and manufacturability. Researchers are currently exploring cost-effective synthetic routes that can be scaled up for large-scale production while maintaining high quality standards. Green chemistry principles are being incorporated into these efforts to minimize environmental impact and reduce waste generation.

In conclusion, methyl 4-guanidino-2-methoxybenzoate hydrochloride (CAS No. 1383788-29-1) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a strong candidate for addressing unmet medical needs in oncology and neurodegenerative diseases. Continued research into this compound is expected to yield further insights into its therapeutic potential and pave the way for its clinical translation.